Cas no 203049-70-1 (Thieno[2,3-d]thiazole, 2-bromo-)

• Product Name: Thieno[2,3-d]thiazole, 2-bromo-
• CAS No: 203049-70-1
• MF: C₅H₂BrNS₂
• MW: 220.110077381134
• MDL: MFCD30829258
• CID: 3890059
• PubChem ID: 10489077
• Update Time: 2025-06-11

Thieno[2,3-d]thiazole, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]thiazole, 2-bromo-
• SCHEMBL13144383
• EN300-6760328
• 203049-70-1
• 2-Bromothieno[2,3-d]thiazole
• 2-bromothieno[2,3-d][1,3]thiazole

• MDL： MFCD30829258
• Inchi： 1S/C5H2BrNS2/c6-5-7-4-3(9-5)1-2-8-4/h1-2H
• InChI Key： XQSGAPBWHMXXLS-UHFFFAOYSA-N
• SMILES： S1C2C=CSC=2N=C1Br

Computed Properties

• Exact Mass: 218.88120Da
• Monoisotopic Mass: 218.88120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazoles

Additional information on Thieno[2,3-d]thiazole, 2-bromo-

Thieno[2,3-d]thiazole, 2-bromo- (CAS No. 203049-70-1): A Versatile Scaffold in Modern Pharmaceutical Research

Thieno[2,3-d]thiazole, 2-bromo-, with the chemical identifier CAS No. 203049-70-1, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, characterized by its fused thiophene and thiazole rings, has garnered considerable attention due to its structural versatility and potential biological activity. The presence of a bromine substituent at the 2-position enhances its utility as a synthetic intermediate, facilitating further derivatization and exploration of its pharmacological properties.

The< strong>thieno[2,3-d]thiazole scaffold is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. Its unique arrangement of sulfur and nitrogen atoms allows for interactions with multiple targets, making it an attractive candidate for drug discovery. Recent studies have highlighted the< strong>2-bromo modification as a key feature that enhances binding affinity and selectivity in enzyme inhibition assays.

In the context of contemporary pharmaceutical research, Thieno[2,3-d]thiazole, 2-bromo- has been extensively investigated for its role in developing novel therapeutic agents. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, expanding the chemical space available for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The< strong>thieno[2,3-d]thiazole core has been shown to exhibit inhibitory activity against several kinases by mimicking natural substrates or interfering with ATP binding. The< strong>2-bromo group plays a pivotal role in optimizing these interactions, leading to more potent and selective inhibitors.

Recent advancements in computational chemistry have further elucidated the structural features that contribute to the biological activity of Thieno[2,3-d]thiazole, 2-bromo-. Molecular docking studies have identified key interactions between the< strong>bromine substituent and target proteins, providing insights into how modifications at this position can fine-tune binding affinity. These computational approaches have guided the design of next-generation analogs with improved pharmacokinetic properties.

The< strong>CAS No. 203049-70-1 compound has also found applications in the synthesis of antimicrobial agents. The fused heterocyclic system exhibits broad-spectrum activity against bacteria and fungi by disrupting essential cellular processes. The< strong>2-bromo moiety has been shown to enhance antimicrobial efficacy by improving cell membrane permeability and inhibiting vital metabolic pathways.

In addition to its pharmaceutical applications, Thieno[2,3-d]thiazole, 2-bromo- has been explored in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in designing luminescent materials and catalysts. These materials have potential applications in optoelectronics and green chemistry initiatives.

The synthesis of< strong>Thieno[2,3-d]thiazole, 2-bromo- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core followed by halogenation to introduce the< strong>bromine substituent. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, reducing waste and improving yields.

The< strong>CAS No. 203049-70-1 compound exemplifies the importance of heterocyclic scaffolds in drug discovery. Its structural features and functional versatility make it a valuable building block for developing innovative therapeutics. As research continues to uncover new biological targets and synthetic strategies, compounds like< strong>Thieno[2,3-d]thiazole, 2-bromo- will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.